N-cyclopentyl-N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-cyclopentyl-N-[2-(3-pyridin-4-ylpyrazol-1-yl)ethyl]-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C23H23N5OS/c29-23(22-25-20-7-3-4-8-21(20)30-22)28(18-5-1-2-6-18)16-15-27-14-11-19(26-27)17-9-12-24-13-10-17/h3-4,7-14,18H,1-2,5-6,15-16H2
• InChI Key: MMCIXFCHXPGUMI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N(CCN2C=CC(=N2)C3=CC=NC=C3)C(=O)C4=NC5=CC=CC=C5S4
• Molecular Formula: C23H23N5OS
• Molecular Weight: 417.5 g/mol
• CAS No.: 2034327-16-5

Description

N-cyclopentyl-N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)benzo[d]thiazole-2-carboxamide is a useful research compound. Its molecular formula is C23H23N5OS and its molecular weight is 417.53. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Antimicrobial Activities

N-cyclopentyl-N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)benzo[d]thiazole-2-carboxamide, as part of the heterocyclic compounds family, plays a significant role in the synthesis of various heterocyclic structures. These compounds, including thiazole and pyrazole derivatives, have shown promising results in antimicrobial activities. For instance, Gouda et al. (2010) reported the synthesis of new thiazole and pyrazole derivatives based on 4,5,6,7-tetrahydrobenzothiophene moiety, exhibiting notable antimicrobial agents potential (Gouda, Berghot, El-Ghani, & Khalil, 2010).

Insecticidal Properties

The compound's relevance extends to the field of agriculture, particularly in developing insecticidal agents. A study by Fadda et al. (2017) utilized similar compounds for the synthesis of various heterocycles, such as pyrrole and pyridine, demonstrating effective insecticidal properties against the cotton leafworm, Spodoptera littoralis (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

Mycobacterium Tuberculosis GyrB Inhibition

In the realm of medicinal chemistry, these compounds have shown potential in inhibiting Mycobacterium tuberculosis GyrB. Jeankumar et al. (2013) highlighted the design and synthesis of thiazole-aminopiperidine hybrid analogues as novel Mycobacterium tuberculosis GyrB inhibitors (Jeankumar et al., 2013).

Antiviral Drug Discovery

Further, the compound's structural framework has been a point of interest in antiviral drug discovery. De Clercq (2009, 2010) reviewed various compounds, including (1H,3H-thiazolo[3,4-a]benzimidazole) derivatives, focusing on their application in antiviral drug development (De Clercq, 2009), (De Clercq, 2010).